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Compound of Interest

Compound Name: Pentachlorophenol-13C6
CAS No.: 85380-74-1
Cat. No.: B1357139
Get Quote
. J

Executive Safety Assessment

Pentachlorophenol-13C6 (PCP-13C6) is a stable isotope-labeled analog of
Pentachlorophenol. While it is non-radioactive, it possesses the identical toxicological profile to
unlabeled Pentachlorophenol. It is a restricted-use agent known to uncouple oxidative
phosphorylation, leading to rapid hyperthermia and organ failure upon significant exposure.

Critical Hazard Profile:

Dermal Absorption: Extreme Risk. PCP readily penetrates intact skin.

Inhalation: Fatal if inhaled as dust or aerosol.

Carcinogenicity: Group 2B (Possibly carcinogenic to humans).[1][2]

Physical State: Typically supplied as a neat solid (powder) or solution (e.g., in Methanol).

The "13C6" Factor: Because this is a high-value internal standard used for quantitative mass
spectrometry (IDMS), handling requires a dual-focus: absolute operator safety and zero-loss
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guantitative transfer. Spills are both a biohazard and a significant financial loss.

Hierarchy of Controls & PPE Selection

Do not rely on PPE alone.[1] The primary control for PCP-13C6 is Engineering (Fume Hood).
PPE is the redundant fail-safe.

The "Glove Permeation” Trap

Standard nitrile gloves are insufficient for prolonged contact with chlorinated phenols,
especially when dissolved in organic solvents. The presence of the chlorine atoms increases
lipophilicity, facilitating permeation.

PPE Decision Matrix (Diagram)

Start: Form of PCP-13C6

In Solution

Neat Solid (Powder) Identify Solvent

Weighing (<5mg)

Water/Buffer (Dilute) /Dichloromethane/Acetone Methanol/Ethanol

Double Nitrile (Splash Only) Silver Shield / Laminate Viton or Butyl Rubber
Change immediately on contact (Required for >5 min work) (Best for Methanol/Solvents)

Click to download full resolution via product page

Figure 1: Glove selection logic based on physical state and solvent carrier. Note that for
organic solvents, standard nitrile offers minimal breakthrough protection.

Detailed PPE Specifications
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Component Recommendation Scientific Rationale

) ) ) PCP penetrates latex in <30
Primary: Laminate (Silver .

) ] seconds. Nitrile degrades

) Shield) or Viton.Secondary: o )
Hand Protection ) o rapidly in chlorinated solvents.
Disposable Nitrile (outer layer ) _
) Laminate provides >4h
for dexterity). )
breakthrough time.

Fume Hood (Mandatory).If PCP dust is highly toxic.[2][3]

Respirat hood unavailable (Emergency N95 is insufficient for organic
espirator

P Y only): P100 Full Face vapors if the solid sublimates

Respirator. or is in solution.

] Cotton absorbs phenols and
Tyvek® Lab Coat (Disposable) ) )
Body ) ) holds them against the skin,
or chemically resistant apron. ) ) )
increasing absorption.

Chemical Splash Goggles Prevent ocular absorption and

Eye/Face o
(ANSI z87.1). irritation from vapors.

Operational Protocol: Safe Handling & Quantitative
Transfer

Objective: Prepare a stock solution from neat PCP-13C6 (Solid) without exposure or loss.

Phase 1: Preparation

« Static Control: PCP powder is often static-prone. Use an anti-static gun or ionizer bar in the
balance area to prevent "flying powder" which creates an inhalation hazard.

o Barrier Setup: Place a disposable absorbent mat (plastic side down) in the fume hood. This
captures any micro-spills for easy disposal.

Phase 2: Weighing & Solubilization

e Double Glove: Don Laminate gloves (inner) and Nitrile gloves (outer).

o Open Vial: Tap the vial gently to settle contents. Open only inside the fume hood.
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e Gravimetric Transfer:

o

Do not use a spatula if possible.

o Preferred Method: Rinse the original shipping vial directly with the solvent (e.g., Methanol)
to ensure 100% recovery of the isotope.

o Step A: Add solvent directly to the PCP-13C6 vial.
o Step B: Vortex (capped) or sonicate to dissolve.

o Step C: Transfer solution to the volumetric flask.

o Step D: Repeat rinse 3x.

 Dilution: Make up to volume. Cap immediately.

Phase 3: Decontamination

o Wipe Down: Wipe the exterior of the stock vial with a methanol-dampened Kimwipe.

o Outer Glove Removal: Remove outer nitrile gloves inside the hood and discard as hazardous
waste.

 Inspection: Check inner laminate gloves for any discoloration.

Emergency Response & Signaling Pathways

Understanding the mechanism of toxicity dictates the response. PCP uncouples oxidative
phosphorylation, meaning the body generates heat it cannot dissipate.

ATP Synthesis Halted

PCP-13C6 Exposure 5 8 .
(Skin/Inhalation) Mitochondrial Uncoupling |  Energy released as heat

Uncontrolled Heat Production Hyperthermia / Tachycardia

Click to download full resolution via product page
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Figure 2: Mechanism of Action. Note that fever/sweating is a late-stage symptom of exposure.
Immediate First Aid:

Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol for washing skin;
it increases absorption.

Eye Contact: Flush for 15 minutes.
Inhalation: Move to fresh air immediately.

Medical: Transport to ER. Inform medics of "Chlorinated Phenol / Metabolic Uncoupler”
exposure.[4][5][6][7]

Waste Disposal & Regulatory Compliance

Pentachlorophenol is a highly regulated substance.[5][8] Improper disposal is a federal offense
In many jurisdictions.

Waste Code: Unused commercial chemical product is typically U242 (US EPA RCRA).

Segregation: Do not mix with standard organic solvents. Segregate as "Halogenated Organic
Waste - Highly Toxic."

Materials: All contaminated gloves, wipes, and mats must be disposed of as solid hazardous
waste, not trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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